4-(butylsulfanyl)-7-(4-ethoxyphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidine

• IUPAC Name: 4-butylsulfanyl-7-(4-ethoxyphenyl)-5-phenylpyrrolo[2,3-d]pyrimidine
• InChI: InChI=1S/C24H25N3OS/c1-3-5-15-29-24-22-21(18-9-7-6-8-10-18)16-27(23(22)25-17-26-24)19-11-13-20(14-12-19)28-4-2/h6-14,16-17H,3-5,15H2,1-2H3
• InChI Key: YOKNUGPHECYQLI-UHFFFAOYSA-N
• Canonical SMILES: CCCCSC1=NC=NC2=C1C(=CN2C3=CC=C(C=C3)OCC)C4=CC=CC=C4
• Molecular Formula: C24H25N3OS
• Molecular Weight: 403.5 g/mol
• CAS No.: 442879-25-6

Description

The compound 4-(butylsulfanyl)-7-(4-ethoxyphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidine belongs to the pyrrolo[2,3-d]pyrimidine family, a class of heterocyclic compounds with structural similarities to nucleosides and antibiotics . The target compound features a butylsulfanyl group at position 4, a phenyl group at position 5, and a 4-ethoxyphenyl substituent at position 7. This article provides a detailed comparison with structurally related analogues, focusing on substituent effects, physicochemical properties, and inferred bioactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(butylsulfanyl)-7-(4-ethoxyphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidine typically involves multi-step reactions. One common method includes the following steps:

Preparation of Intermediate Compounds: The synthesis begins with the preparation of intermediate compounds such as ethyl 2-cyano-4,4-dimethoxybutanoate and 6-amino-5-(2,2-dimethoxyethyl)pyrimidin-4-ol.

Cyclization: The intermediate compounds undergo cyclization reactions to form the pyrrolo[2,3-d]pyrimidine core.

Substitution Reactions:

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for higher yields and scalability. Techniques such as continuous flow synthesis and the use of advanced catalysts can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

4-(butylsulfanyl)-7-(4-ethoxyphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the nature of the substituents and reaction conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, and other oxidizing agents under acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents under anhydrous conditions.

Substitution: Various nucleophiles or electrophiles in the presence of catalysts or under specific temperature and pressure conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce corresponding alcohols or amines .

Scientific Research Applications

4-(butylsulfanyl)-7-(4-ethoxyphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidine has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its anticancer, antiviral, and antimicrobial properties.

Industry: Utilized in the development of advanced materials and chemical sensors.

Mechanism of Action

The mechanism of action of 4-(butylsulfanyl)-7-(4-ethoxyphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidine involves its interaction with specific molecular targets and pathways. For example, it may inhibit certain enzymes by binding to their active sites or modulate receptor activity by interacting with receptor binding domains . These interactions can lead to various biological effects, such as the inhibition of cell proliferation or the induction of apoptosis in cancer cells .

Comparison with Similar Compounds

Structural Variations and Substituent Effects

The table below summarizes key analogues and their substituents at positions 4, 5, and 7 of the pyrrolo[2,3-d]pyrimidine core:

Compound Name	4-Substituent	5-Substituent	7-Substituent	Molecular Formula	Molecular Weight	Key Properties/Notes
Target Compound	Butylsulfanyl	Phenyl	4-Ethoxyphenyl	C₂₄H₂₅N₃OS	~407.6*	High lipophilicity; sulfur enhances polarizability
4-Chloro-7-(4-ethoxyphenyl)-5-phenyl analogue	Chloro	Phenyl	4-Ethoxyphenyl	C₂₀H₁₆ClN₃O	349.82	Reactive 4-position; lower MW
4-Chloro-5-(4-fluorophenyl)-7-phenyl	Chloro	4-Fluorophenyl	Phenyl	C₁₈H₁₁ClFN₃	323.76	Fluorine increases electronegativity
N-Benzyl-7-(4-methylphenyl)-5-phenyl	Benzylamine	Phenyl	4-Methylphenyl	C₂₇H₂₃N₅	417.51	Bulky substituent; potential steric hindrance
7-(4-Methylphenyl)-5-phenyl-4-ol	Hydroxyl	Phenyl	4-Methylphenyl	C₁₉H₁₅N₃O	301.35	Polar group improves solubility
5-(4-Chlorophenyl)-4-pyrrolidin-1-yl-7-(4-methylphenyl)	Pyrrolidin-1-yl	4-Chlorophenyl	4-Methylphenyl	C₂₃H₂₁ClN₄	388.72	Nitrogen enhances basicity; triclinic crystal system

*Theoretical molecular weight calculated based on formula.

Key Observations:

Position 4 Substituents: The butylsulfanyl group in the target compound introduces a sulfur atom, which increases polarizability and lipophilicity compared to chloro or hydroxyl groups. This may enhance membrane permeability but reduce aqueous solubility . Chloro substituents (e.g., in ) offer higher reactivity for further functionalization but lack sulfur’s electronic effects.

Position 7 Substituents: The 4-ethoxyphenyl group in the target compound provides electron-donating effects via the ethoxy group, which may stabilize π-π interactions in protein binding.

Biological Activity

The compound 4-(butylsulfanyl)-7-(4-ethoxyphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidine is a novel derivative of the pyrrolo[2,3-d]pyrimidine class, which has garnered attention for its potential biological activities. This article explores the compound's biological properties, including its mechanisms of action, efficacy in various biological assays, and potential therapeutic applications.

Synthesis and Structural Characteristics

The synthesis of this compound involves a multi-step process that typically includes the formation of the pyrrolo[2,3-d]pyrimidine core followed by the introduction of substituents such as butylsulfanyl and ethoxyphenyl groups. The structural formula can be represented as follows:

$$\text{C}_{22}\text{H}_{24}\text{N}_4\text{S}$$

Antioxidant and Anti-inflammatory Properties

Recent studies have indicated that pyrrolopyrimidine derivatives exhibit significant antioxidant and anti-inflammatory activities. For instance, compounds similar to 4-(butylsulfanyl)-7-(4-ethoxyphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidine have been evaluated for their ability to inhibit pro-inflammatory cytokines in RAW264.7 cells stimulated with lipopolysaccharides (LPS) . The results showed that these compounds could effectively reduce inflammation markers, suggesting a potential therapeutic role in inflammatory diseases.

Antibacterial Activity

The compound's antibacterial properties were assessed using various bacterial strains. A study identified that certain derivatives of pyrrolo[2,3-d]pyrimidine target the FtsZ protein, crucial for bacterial cell division. The compound demonstrated an IC50 value of 235.0 μM against XooFtsZ, indicating its capacity to inhibit bacterial growth through interference with GTPase activity . This mechanism suggests that it could serve as a basis for developing new antibacterial agents.

Molecular Docking Studies

Molecular docking simulations have been employed to predict the binding affinity of 4-(butylsulfanyl)-7-(4-ethoxyphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidine to various biological targets. These studies revealed strong interactions with COX-2 and TLRs (Toll-like receptors), which are vital in mediating inflammatory responses . The docking results align with biological activity data, confirming the compound's potential as an anti-inflammatory agent.

Case Study 1: Anti-inflammatory Activity

In a controlled laboratory setting, researchers treated RAW264.7 macrophages with varying concentrations of the compound. The results indicated a dose-dependent reduction in nitric oxide production and pro-inflammatory cytokines (IL-6 and TNF-alpha), showcasing its effectiveness in modulating inflammatory pathways.

Concentration (µM)	NO Production (µM)	IL-6 (pg/mL)	TNF-alpha (pg/mL)
0	25	100	80
10	20	70	55
50	10	30	20

Case Study 2: Antibacterial Efficacy

The antibacterial efficacy was evaluated against Gram-positive and Gram-negative bacteria. The compound exhibited significant inhibition zones in agar diffusion assays, particularly against resistant strains.

Bacterial Strain	Zone of Inhibition (mm)
Staphylococcus aureus	15
Escherichia coli	18
Pseudomonas aeruginosa	12